Cas no 14565-11-8 (Heptanoic acid, 7-hydroxy-, methyl ester)

• Product Name: Heptanoic acid, 7-hydroxy-, methyl ester
• CAS No: 14565-11-8
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD16039616
• CID: 1315881
• PubChem ID: 10986540
• Update Time: 2025-04-20

Heptanoic acid, 7-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-hydroxy-, methyl ester
• methyl 7-hydroxyheptanoate
• AKOS030528554
• 14565-11-8
• methyl7-hydroxyheptanoate
• DA-10183
• AS-58898
• OEFRVJHOJAMSEX-UHFFFAOYSA-N
• CS-0059718
• SY047882
• SCHEMBL816422
• MFCD16039616
• 7-hydroxy-heptanoic acid methyl ester
• AM62806
• W16829

• MDL： MFCD16039616
• Inchi： 1S/C8H16O3/c1-11-8(10)6-4-2-3-5-7-9/h9H,2-7H2,1H3
• InChI Key： OEFRVJHOJAMSEX-UHFFFAOYSA-N
• SMILES： OCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53